Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate

• Molecular Formula: C27H23N3O4S2
• Molecular Weight: 517.6 g/mol
• IUPAC Name: ethyl (7Z)-7-[(4-methoxyphenyl)methylidene]-8-oxo-4,9-diphenyl-1,6-dithia-3,4,9-triazaspiro[4.4]non-2-ene-2-carboxylate
• InChI: InChI=1S/C27H23N3O4S2/c1-3-34-26(32)24-28-30(21-12-8-5-9-13-21)27(36-24)29(20-10-6-4-7-11-20)25(31)23(35-27)18-19-14-16-22(33-2)17-15-19/h4-18H,3H2,1-2H3/b23-18-
• InChI Key: MLPRVVJSCSXCGD-NKFKGCMQSA-N
• Isomeric SMILES: CCOC(=O)C1=NN(C2(S1)N(C(=O)/C(=C/C3=CC=C(C=C3)OC)/S2)C4=CC=CC=C4)C5=CC=CC=C5
• SMILES: CCOC(=O)C1=NN(C2(S1)N(C(=O)C(=CC3=CC=C(C=C3)OC)S2)C4=CC=CC=C4)C5=CC=CC=C5

Description

Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. The compound is known for its unique structure and properties, which make it an attractive candidate for various research areas. 4]non-2-ene-3-carboxylate.

Mechanism of Action

The mechanism of action of Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate is not fully understood. However, it is believed to work by binding to specific targets in cells and interfering with their normal function. This can lead to cell death in cancer cells and the prevention of amyloid beta peptide aggregation in Alzheimer's disease.
Biochemical and Physiological Effects:
Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its cytotoxic activity against cancer cells and its ability to inhibit amyloid beta peptide aggregation. In vivo studies have shown that the compound can cross the blood-brain barrier and accumulate in the brain, making it a potential candidate for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate is its unique structure, which makes it an attractive candidate for various research areas. It has also shown promising results in vitro and in vivo studies. However, there are limitations to its use in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many future directions for the study of Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate. Some potential areas of research include:
1. Further studies to fully understand the mechanism of action of the compound.
2. Development of new synthesis methods to improve the yield and purity of the compound.
3. Exploration of the potential applications of the compound in other research areas, such as materials science and catalysis.
4. Development of new drug candidates based on the structure of Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate for the treatment of various diseases.
5. Investigation of the potential toxicity and side effects of the compound in vivo.
Conclusion:
In conclusion, Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate is a unique chemical compound that has shown potential applications in various scientific research areas, particularly in medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound in various research areas.

Synthesis Methods

The synthesis of Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate involves the condensation of 4-methoxybenzaldehyde, ethyl cyanoacetate, and 2,2-dimethyl-1,3-dithiane-4,6-dione. The reaction is carried out in the presence of a catalyst, such as piperidine, and under reflux conditions. The resulting product is a yellow solid that is purified by recrystallization.

Scientific Research Applications

Ethyl 7-(4-methoxybenzylidene)-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate has been studied for its potential applications in various scientific research areas. One of the most promising applications is in the field of medicinal chemistry. The compound has shown potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. It has been shown to exhibit cytotoxic activity against cancer cells and to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease.